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Compound of Interest

Compound Name: Propyl isobutyrate

Cat. No.: B1212962 Get Quote

Propyl Isobutyrate: A Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propyl isobutyrate, a carboxylic

ester known for its characteristic fruity aroma. This document details its chemical identity,

physical and chemical properties, experimental protocols for its synthesis and analysis, and its

primary applications, with a focus on providing actionable information for scientific and research

applications.

Core Data
CAS Number: 644-49-5[1][2]

Molecular Formula: C7H14O2[1]

Quantitative Data Summary
The physical and chemical properties of propyl isobutyrate are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 130.18 g/mol [2]

Appearance
Colorless liquid with a fruity,

pineapple-like odor
[3]

Density 0.863 g/mL at 25 °C [2]

Boiling Point 134 °C [2]

Refractive Index n20/D 1.395 [2]

Solubility

Soluble in organic solvents like

ether and chloroform; limited

solubility in water.

[3]

Flash Point 27 °C (closed cup) [2]

FEMA Number 2936 [2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of propyl isobutyrate are provided

below. These protocols are foundational and can be adapted based on specific laboratory

conditions and research objectives.

Synthesis of Propyl Isobutyrate via Fischer
Esterification
Propyl isobutyrate is commonly synthesized through the Fischer esterification of isobutyric

acid with propanol, using an acid catalyst.

Materials:

Isobutyric acid

n-Propanol

Concentrated sulfuric acid (catalyst)
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Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure:

In a round-bottom flask, combine one molar equivalent of isobutyric acid and three molar

equivalents of n-propanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 3-5% of the total

volume) to the mixture while gently swirling.

Add a few boiling chips to the flask to ensure smooth boiling.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain

reflux for 1-2 hours to drive the reaction to completion.

After reflux, allow the mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel.

Wash the organic layer sequentially with:
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Water to remove the excess alcohol.

5% sodium bicarbonate solution to neutralize the unreacted isobutyric acid and the sulfuric

acid catalyst. (Caution: CO2 evolution will occur).

Brine (saturated NaCl solution) to facilitate the separation of the organic and aqueous

layers.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Purify the crude propyl isobutyrate by fractional distillation. Collect the fraction boiling at

approximately 134 °C.

Analysis of Propyl Isobutyrate by Gas Chromatography
(GC)
Gas chromatography is a standard method for assessing the purity of propyl isobutyrate and

for its quantification in various matrices.

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for the analysis of volatile organic compounds (e.g., a non-polar or

medium-polarity column).

Sample Preparation:

Prepare a stock solution of propyl isobutyrate in a suitable solvent, such as ethanol or

hexane.

Create a series of calibration standards by diluting the stock solution to known

concentrations.

For unknown samples, dilute them with the same solvent to a concentration that falls within

the range of the calibration standards.
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GC-FID Parameters (Example):

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp rate: 10 °C/min to 150 °C.

Hold at 150 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen, at a constant flow rate.

Injection Volume: 1 µL

Split Ratio: 50:1

Data Analysis:

Inject the calibration standards to generate a calibration curve by plotting the peak area

against the concentration.

Inject the prepared sample.

Identify the propyl isobutyrate peak in the sample chromatogram by comparing its retention

time with that of the standards.

Quantify the amount of propyl isobutyrate in the sample by using the calibration curve.

Mandatory Visualizations
The following diagrams illustrate key workflows related to propyl isobutyrate.
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Reaction
Work-up Purification

Isobutyric Acid +
 n-Propanol +
 H2SO4 (cat.)

Heat & Reflux
(1-2 hours) Crude Product Mixture Wash with Water Wash with NaHCO3 Wash with Brine Dry (MgSO4) Filter Fractional Distillation Pure Propyl Isobutyrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

GC Analysis

Data Processing

Prepare Stock Solution

Create Calibration Standards

Inject into GC-FID

Prepare Sample Dilution

Obtain Chromatograms

Generate Calibration Curve

Quantify Analyte

Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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